2-Methylamino-1-(adamant-1'-yl)propane
Description
2-Methylamino-1-(adamant-1'-yl)propane is a synthetic amine derivative characterized by a methylamino-propane backbone substituted with an adamantane moiety at the 1-position. The adamantane group, a rigid bicyclic hydrocarbon, distinguishes this compound from classical amphetamine-type stimulants (e.g., MDMA) or cathinones (e.g., methylone).
Properties
CAS No. |
56558-34-0 |
|---|---|
Molecular Formula |
C14H25N |
Molecular Weight |
207.35 g/mol |
IUPAC Name |
1-(1-adamantyl)-N-methylpropan-2-amine |
InChI |
InChI=1S/C14H25N/c1-10(15-2)6-14-7-11-3-12(8-14)5-13(4-11)9-14/h10-13,15H,3-9H2,1-2H3 |
InChI Key |
LMGZYDOGXGRMSP-UHFFFAOYSA-N |
SMILES |
CC(CC12CC3CC(C1)CC(C3)C2)NC |
Canonical SMILES |
CC(CC12CC3CC(C1)CC(C3)C2)NC |
Related CAS |
19835-42-8 (hydrochloride) |
Synonyms |
adamantylmethamphetamine adamantylmethamphetamine hydrochloride adamantylmethamphetamine hydrochloride, (+-)-isome |
Origin of Product |
United States |
Comparison with Similar Compounds
Receptor Affinity and Selectivity
- Adamantane Derivative : The adamantyl group’s bulk and rigidity may reduce affinity for serotonin transporters (SERT) compared to MDMA’s methylenedioxyphenyl group, which enhances SERT binding . However, increased lipophilicity could enhance blood-brain barrier penetration, potentiating central effects.
- MDMA/Methylone : The 3,4-methylenedioxyphenyl group in MDMA and methylone confers high SERT and dopamine transporter (DAT) affinity, driving entactogenic effects .
Metabolic Stability
- Adamantane’s stability toward cytochrome P450 enzymes may prolong half-life compared to MDMA (t½ ~8 hours) or methylone (t½ ~2.5 hours). This hypothesis aligns with studies showing adamantane derivatives resist oxidative metabolism .
Legal and Regulatory Status
- 2-Methylamino-1-(adamant-1'-yl)propane: Not listed in the Misuse of Drugs Act 1975 (New Zealand) or the UK’s 2001 regulations . However, its structural similarity to controlled cathinones (e.g., methylone) could subject it to analog legislation in some jurisdictions.
- MDMA/Methylone : Explicitly classified as Class B drugs under UK and New Zealand law .
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